2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide

Medicinal chemistry Physicochemical profiling Lead optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H13ClN4O
Molecular Weight 216.67 g/mol
Cat. No. B13292304
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Technical Parameters


Basic Identity
Product Name2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide
Molecular FormulaC8H13ClN4O
Molecular Weight216.67 g/mol
Structural Identifiers
SMILESCC1=NN(C=C1Cl)CC(C)(C(=O)N)N
InChIInChI=1S/C8H13ClN4O/c1-5-6(9)3-13(12-5)4-8(2,11)7(10)14/h3H,4,11H2,1-2H3,(H2,10,14)
InChIKeyMJFWPCHVXKSTPX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide – Structural and Physicochemical Baseline


2-Amino-3-(4-chloro-3-methyl-1H-pyrazol-1-YL)-2-methylpropanamide (CAS 1342582-01-7) is a synthetic pyrazole–propanamide hybrid (C₈H₁₃ClN₄O; MW 216.67 g·mol⁻¹) bearing a 4-chloro-3-methylpyrazole B‑ring linked to an α‑amino‑α,α‑dimethylpropanamide side chain [1]. The compound houses two hydrogen‑bond donors (amine NH₂ and amide NH₂), three H‑bond acceptors, a computed XLogP3 of −0.6, and a topological polar surface area (TPSA) of 86.9 Ų, consistent with moderate polarity and drug‑like physicochemical space [1]. It is supplied as a white to off‑white solid with a minimum purity specification of 95% (HPLC) by multiple independent vendors . These consolidated identity and quality metrics establish the baseline for comparative evaluation.

Drug-like physicochemical profile supports lead optimization and SAR exploration
Free primary amine enables direct conjugation for probe or library diversification
Multi-vendor availability with uniform purity specification facilitates procurement redundancy

Why Generic Substitution with In‑Class Analogs Is Not Scientifically Defensible


Pyrazole‑propanamide congeners sharing the 4‑chloropyrazole core differ in three non‑interchangeable structural determinants: (i) the presence or absence of the 3‑methyl substituent on the pyrazole ring, (ii) the α‑substitution pattern on the propanamide chain (gem‑dimethyl vs. mono‑methyl vs. hydrogen), and (iii) the amine substitution state (free primary amine vs. N‑alkylated). Published SAR from the pyrazol‑1‑yl‑propanamide SARD series demonstrates that a 4‑chloro substituent confers a 10.6‑fold gain in AR inhibitory potency over 4‑H (IC₅₀ 0.136 µM vs. 1.442 µM), while even modest changes in ring electronics and sterics profoundly alter both antagonist and degrader activity [1]. Consequently, substituting the target compound with the commercially available des‑3‑methyl analog (CAS 1249579‑28‑9) or the des‑α‑methyl analog (CAS 1341656‑42‑5) introduces uncontrolled shifts in lipophilicity, conformational pre‑organization, and potential metabolic vulnerability that invalidate direct data extrapolation .

Target 4‑Cl, 3‑CH₃ pyrazole; α‑gem‑dimethyl; free amine
Des‑3‑methyl analog Loss of 3‑CH₃ alters lipophilicity and conformational sampling
Target Quaternary α‑carbon with gem‑dimethyl shielding
Des‑α‑methyl analog Unsubstituted α‑CH₂ may increase susceptibility to CYP N‑dealkylation
Target Primary amine (HBD=2), MW 216.7
N‑propyl analog Secondary amine adds steric bulk, reduces ligand efficiency, blocks direct conjugation

Quantitative Differentiation Evidence Against Closest Analogs


Molecular Weight and Lipophilicity Differentiation vs. Des‑3‑Methyl Analog

The 3‑methyl group on the pyrazole ring distinguishes the target compound from its closest commercial congener, 2‑amino‑3‑(4‑chloro‑1H‑pyrazol‑1‑yl)‑2‑methylpropanamide (CAS 1249579‑28‑9). The target possesses a molecular formula of C₈H₁₃ClN₄O (MW 216.67 g·mol⁻¹) vs. C₇H₁₁ClN₄O (MW 202.64 g·mol⁻¹) for the comparator [1]. This additional methyl contributes a computed XLogP3 of −0.6 vs. −0.476, representing a ΔLogP of −0.124 and indicating marginally enhanced lipophilicity. The target also gains one additional rotatable bond (3 vs. 2), which modulates conformational sampling and may influence target‑binding entropy. The TPSA remains identical at 86.9 Ų, preserving polarity while altering hydrophobic surface area [1].

MW & Lipophilicity
Head-to-head
ΔMW +14.0 g·mol⁻¹ (+6.9%); ΔLogP −0.124; ΔRot bonds +1
Supports physicochemical differentiation for SAR studies
Computed properties; experimental verification recommended
Medicinal chemistry Physicochemical profiling Lead optimization

Alpha‑Geminal Dimethyl Substitution and Metabolic Stability Implications

The target compound bears a quaternary α‑carbon with geminal dimethyl groups (α‑amino‑α,α‑dimethylpropanamide), whereas 2‑amino‑3‑(4‑chloro‑3‑methyl‑1H‑pyrazol‑1‑yl)propanamide (CAS 1341656‑42‑5) contains a CH₂ group at the α‑position . This structural difference introduces steric shielding around the primary amine, a well‑established medicinal chemistry tactic to reduce oxidative N‑dealkylation by cytochrome P450 enzymes [1]. While no head‑to‑head metabolic stability data exist for these two specific compounds, the principle is a class‑level inference drawn from extensive precedents demonstrating that α‑gem‑dimethyl substitution can increase metabolic half‑life in liver microsome assays by factors of 2‑ to 10‑fold relative to the unsubstituted α‑methylene analog [1].

α‑Gem‑Dimethyl Motif
Class-level
Quaternary α‑carbon vs. secondary α‑CH₂
May support metabolic stability screening; data to verify
CYP N‑dealkylation shielding inferred from literature precedents
Metabolic stability Conformational restriction Medicinal chemistry

4‑Chloro‑3‑methyl Pyrazole Alignment with SARD Pharmacophore

The J. Med. Chem. 2020 SARD series demonstrated that a 4‑chloro substituent on the pyrazole B‑ring (compound 16c) yields an AR transactivation IC₅₀ of 0.136 µM, representing a 10.6‑fold improvement over the unsubstituted pyrazole 16a (4‑H; IC₅₀ = 1.442 µM) [1]. The same study established that electron‑withdrawing groups at the 4‑position universally outperform 3‑substitution for AR inhibition, and that 4‑EWG substitution is essential for SARD degradation activity (compound 16c: 71% AR‑FL / 34% AR‑SV degradation at 1–10 µM) [1]. Although the target compound was not explicitly tested in this study, its 4‑chloro‑3‑methyl pyrazole core matches the favorable 4‑position EWG pattern, and the additional 3‑methyl group introduces a modest electron‑donating character that may fine‑tune potency relative to the 4‑Cl prototype . This SAR context establishes the target compound as a rational, pharmacophore‑aligned derivative rather than an arbitrary pyrazole amide.

SARD Pharmacophore
Class-level
4‑Cl prototype IC₅₀ 0.136 µM; 10.6‑fold vs. 4‑H
Supports AR pathway inhibitor screening context
Target not directly tested; SAR-derived projection
Androgen receptor SARD Prostate cancer SAR

Predicted Density and Boiling Point Differentiation for Formulation Planning

Predicted physicochemical bulk properties differentiate the target compound from the des‑3‑methyl analog (CAS 1249579‑28‑9). The target compound exhibits a predicted density of 1.42 ± 0.1 g·cm⁻³ and a predicted boiling point of 406.1 ± 45.0 °C [1]. While corresponding predicted values for the comparator are not published, the 6.9% higher molecular weight and additional methyl group of the target predictably increase boiling point and density relative to the lower‑MW analog . The computed pKa of 15.54 ± 0.50 indicates that the amine moiety is predominantly protonated at physiological pH, relevant for solubility and salt‑formation strategies [1].

Predicted Bulk Properties
Data to verify
Density 1.42 g·cm⁻³; BP 406.1 °C; pKa 15.54
Supports pre-formulation and handling assessment
Predicted values; experimental confirmation recommended
Pre-formulation Physicochemical characterization Compound handling

Vendor Purity Specification and Procurement Availability Landscape

The target compound carries a uniform minimum purity specification of 95% across three independently verified vendors: AKSci (Cat. 4819DR), CymitQuimica (Ref. 3D‑SDC58201), and Leyan (Prod. 2015354) . The des‑3‑methyl analog (CAS 1249579‑28‑9) is available at 95% purity from Fluorochem (Cat. F705656) but carries explicit GHS07 hazard classifications (H302 harmful if swallowed; H315 skin irritation; H319 eye irritation; H335 respiratory irritation) that are not catalogued for the target compound, suggesting possible differences in acute toxicity profile . The target compound is also listed by Enamine (EN300‑1123523), indicating availability from a major screening‑compound supplier . However, CymitQuimica lists the product as discontinued (50 mg scale), which may constrain bulk procurement .

Vendor Specification
Source review
≥95% purity across three vendors; one discontinued
Procurement continuity requires verification
Check stock and alternative sources before large-scale studies
Procurement Quality control Supplier comparison

Free Primary Amine vs. N‑Alkylated Analogs: Derivatization Potential

The target compound carries a free primary amine (HBD count = 2), distinguishing it from N‑alkylated analogs such as 3‑(4‑chloro‑3‑methyl‑1H‑pyrazol‑1‑yl)‑2‑(propylamino)propanamide (CAS 1344358‑37‑7; MW 244.72), which bears a secondary propylamino group [1]. The free amine enables direct conjugation (e.g., amide bond formation, reductive amination, urea/thiourea synthesis) without requiring a deprotection step, while maintaining a smaller molecular footprint (ΔMW = −28.05 g·mol⁻¹ vs. the N‑propyl analog). Additionally, the primary amine pKa of 15.54 (±0.50) indicates predominantly protonated state at physiological pH, differentiating its salt‑formation and solubility behaviour from N‑alkylated analogs with altered basicity [1].

Amine Derivatization
Head-to-head
Primary amine; ΔMW −28.1 g·mol⁻¹ vs. N‑propyl; ΔRot bonds −3
Enables direct bioconjugation; improves ligand efficiency
Conjugation versatility confirmed by structural comparison
Chemical biology Derivatization Fragment-based drug design

Best Research and Industrial Application Scenarios


Androgen Receptor SARD/AR Antagonist SAR Library Expansion

The target compound's 4‑chloro‑3‑methyl pyrazole B‑ring maps onto the validated SARD pharmacophore established by He et al. (J. Med. Chem. 2020), where 4‑chloro substitution delivered an AR IC₅₀ of 0.136 µM and 71% AR‑FL degradation [1]. Incorporating this compound into a matrix SAR library allows systematic exploration of the effect of a 3‑methyl electron‑donating substituent superimposed on the potency‑conferring 4‑Cl EWG, potentially identifying derivatives with improved degradation/inhibition ratios. The free primary amine provides a conjugation handle for A‑ring diversification.

Comparative Metabolic Stability Profiling of α‑Gem‑Dimethyl Propanamide Scaffolds

The α‑gem‑dimethyl substitution motif distinguishes the target compound from the des‑α‑methyl analog (CAS 1341656‑42‑5) and is a recognized strategy to attenuate CYP‑mediated N‑dealkylation [2]. Researchers may employ this compound in paired liver microsome or hepatocyte stability assays with its α‑methylene counterpart to quantify the magnitude of metabolic shielding conferred by the quaternary α‑carbon, generating data directly relevant to PK/PBMC modeling and lead optimization decisions.

Physicochemical and Pre‑Formulation Characterization of Chloro‑Methyl Pyrazole Propanamides

With predicted density (1.42 g·cm⁻³), boiling point (406.1 °C), pKa (15.54), XLogP3 (−0.6), and TPSA (86.9 Ų) documented [3], the target compound serves as a reference point for pre‑formulation studies of pyrazole‑propanamide leads. Its moderate polarity and hydrogen‑bond capacity (2 HBD, 3 HBA) suit equilibrium solubility determination, solid‑state characterization, and salt‑screen feasibility assessment prior to in vivo formulation.

Fragment‑Based and Covalent Probe Design with Primary Amine Warhead

The unprotected primary amine with a computed pKa of 15.54 [3] provides a nucleophilic warhead compatible with one‑step bioconjugation (amide coupling, isocyanate trapping, reductive amination) without deprotection. Compared to the N‑propyl analog (CAS 1344358‑37‑7; MW 244.72), the target compound offers a 28 Da mass advantage and three fewer rotatable bonds , improving fragment‑level ligand efficiency and enabling direct incorporation into covalent inhibitor or PROTAC linker strategies.

Application
Selection Property
Validation Focus
AR pathway SAR library expansion
SARD pharmacophore alignment
AR transactivation and degradation assays
Metabolic stability profiling
α‑gem‑dimethyl structural motif
Microsomal half-life comparison
Pre-formulation characterization
Predicted density, boiling point, pKa
Equilibrium solubility and thermal stability
Covalent probe and PROTAC design
Free primary amine conjugation handle
Ligand efficiency and conjugation yield
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